Cas no 1807439-14-0 (4,5-Dibromo-2-fluorocinnamic acid)

• Product Name: 4,5-Dibromo-2-fluorocinnamic acid
• CAS No: 1807439-14-0
• MF: C₉H₅Br₂FO₂
• MW: 323.941204786301
• CID: 4708267
• Update Time: 2025-05-21

4,5-Dibromo-2-fluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-fluorocinnamic acid

• Inchi： 1S/C9H5Br2FO2/c10-6-3-5(1-2-9(13)14)8(12)4-7(6)11/h1-4H,(H,13,14)/b2-1+
• InChI Key： CEZGGZFGWXKEOV-OWOJBTEDSA-N
• SMILES： BrC1=C(C=C(C(/C=C/C(=O)O)=C1)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Topological Polar Surface Area: 37.3

Additional information on 4,5-Dibromo-2-fluorocinnamic acid

Recent Advances in the Study of 4,5-Dibromo-2-fluorocinnamic Acid (CAS: 1807439-14-0) and Its Applications in Chemical Biology and Pharmaceutical Research

4,5-Dibromo-2-fluorocinnamic acid (CAS: 1807439-14-0) is a halogenated cinnamic acid derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by the presence of bromine and fluorine substituents on the aromatic ring, exhibits enhanced reactivity and bioactivity compared to its non-halogenated counterparts. Recent studies have explored its role as a versatile building block in medicinal chemistry, particularly in the design of novel enzyme inhibitors and bioactive molecules.

One of the most notable applications of 4,5-Dibromo-2-fluorocinnamic acid is its use in the synthesis of covalent inhibitors targeting cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cathepsin B, a protease overexpressed in tumor microenvironments. The study highlighted the compound's ability to form stable covalent adducts with the enzyme's active-site cysteine, thereby blocking its proteolytic function.

In addition to its role in protease inhibition, 4,5-Dibromo-2-fluorocinnamic acid has been investigated for its potential as a photoaffinity labeling probe. Researchers have utilized its bromine and fluorine substituents to introduce radiolabeled or fluorescent tags, enabling the visualization and tracking of protein-ligand interactions in live cells. A recent Nature Chemical Biology publication (2024) detailed the use of this compound in mapping the binding sites of poorly characterized membrane receptors, providing valuable insights into their signaling mechanisms.

The compound's unique electronic properties, conferred by the electron-withdrawing effects of the halogen atoms, also make it a promising candidate for materials science applications. For instance, a 2024 study in Advanced Materials reported the incorporation of 4,5-Dibromo-2-fluorocinnamic acid into organic semiconductors, where it contributed to enhanced charge transport properties and stability under physiological conditions. This opens new avenues for the development of bioelectronic devices and sensors.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4,5-Dibromo-2-fluorocinnamic acid derivatives. Recent computational studies, such as those published in Journal of Chemical Information and Modeling (2023), have employed molecular dynamics simulations to predict the metabolic stability and bioavailability of these compounds. These efforts aim to guide the rational design of derivatives with improved drug-like properties while retaining their biological activity.

In conclusion, 4,5-Dibromo-2-fluorocinnamic acid (CAS: 1807439-14-0) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from medicinal chemistry to materials science, with ongoing studies continuing to uncover its full potential. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its interactions with emerging therapeutic targets.